N-[(2,4-dimethoxyphenyl)methylidene]hydroxylamine

• CAS RN: 500023-37-0
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.2

Description

“N-[(2,4-dimethoxyphenyl)methylidene]hydroxylamine” is a chemical compound with the molecular formula C9H11NO3. It is also known as "2,4-Dimethoxybenzaldehyde oxime".

Molecular Structure Analysis

The molecular structure of “N-[(2,4-dimethoxyphenyl)methylidene]hydroxylamine” can be represented by the InChI code: 1S/C9H11NO3/c1-12-8-4-3-5-9(13-2)7(8)6-10-11/h3-5H,6H2,1-2H3. This indicates that the compound has a benzene ring with two methoxy groups and a hydroxylamine group attached.

Physical And Chemical Properties Analysis

“N-[(2,4-dimethoxyphenyl)methylidene]hydroxylamine” has a molecular weight of 181.18854. Other physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.

Scientific Research Applications

Solid-Phase Approach to N-alkylhydroxamic Acids

N-Fluoren-9-ylmethoxycarbonyl-N-alkylhydroxylamines, prepared via a catalyzed N-alkylation process, efficiently condense with 4-[2,4-dimethoxyphenyl(chloro)methyl]-phenoxymethyl polystyrene. This results in the formation of phenoxymethyl polystyrene derivatives used for synthesizing diverse N-substituted hydroxamic acids (Mellor & Chan, 1997).

Synthesis of Hallucinogen Analogs

The synthesis of 4-substituted 1-(2,5-dimethoxyphenyl)-2-aminopropanes includes the use of N-[(2,4-dimethoxyphenyl)methylidene]hydroxylamine. These compounds are analogs of a known hallucinogen, emphasizing its role in producing structurally related psychoactive substances (Coutts & Malicky, 1973).

Nucleophilic Substitution Reactions

This compound is involved in nucleophilic substitution reactions, particularly with bis(2,4-dinitrophenyl)phosphate. These reactions, studied using NMR and mass spectrometry, provide insights into reaction mechanisms and the identification of key intermediates, highlighting its utility in understanding chemical reactions (Domingos et al., 2004).

Reductive Chemistry in Bioreductive Drugs

In the field of medicinal chemistry, N-[(2,4-dimethoxyphenyl)methylidene]hydroxylamine-related compounds are investigated for their role in the reductive chemistry of hypoxia-selective cytotoxins. This involves the enzymatic reduction of nitro groups to amines or hydroxylamines, demonstrating its potential in drug development and understanding drug mechanisms (Palmer et al., 1995).

Efficient Synthesis of Hydroxylamine Derivatives

The compound facilitates an efficient two-step synthesis process for O-(2,4-dinitrophenyl)hydroxylamine, compared with other hydroxylamines. This synthesis process is important for the creation of polysubstituted N-benzoyliminopyridinium ylides, indicating its role in facilitating complex chemical syntheses (Legault & Charette, 2003).

Electrophilic Amination of Enzymes

The compound's derivatives are used in the electrophilic amination of enzymes, specifically targeting methionine residues. This process aids in understanding enzyme interactions and modifications, particularly in active sites of enzymes (D’Silva et al., 1986).

Cyclization Reactions and Heteropolyring Formation

The compound is involved in cyclization reactions leading to the formation of new heteropolyrings, such as benzo[4,5]furo[2,3-b]pyrrole-1-oxide. This illustrates its significance in the creation of novel chemical structures and compounds (Avril et al., 1999).